![molecular formula C16H15F2NO3 B5889213 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide](/img/structure/B5889213.png)
4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide
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Overview
Description
4-(Difluoromethoxy)-N-(4-ethoxyphenyl)benzamide, also known as DFE, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DFE belongs to the class of benzamide derivatives and has been found to exhibit various biological activities, including anticancer, anti-inflammatory, and antiviral properties.
Mechanism of Action
The mechanism of action of 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide is not fully understood. However, studies have shown that this compound exerts its biological activities by modulating various signaling pathways. This compound has been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell survival and proliferation. This compound has also been found to inhibit the NF-κB signaling pathway, which is involved in the regulation of inflammatory cytokines and chemokines.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. This compound has also been found to inhibit the production of inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases. This compound has been found to exhibit antiviral activity against the hepatitis C virus, which makes it a potential candidate for the treatment of viral infections.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide in lab experiments is its potent biological activity. This compound has been found to exhibit potent anticancer, anti-inflammatory, and antiviral activities, which makes it a valuable tool in various research studies. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Studies have shown that this compound can induce cytotoxicity in normal cells, which makes it important to use appropriate safety measures when handling this compound.
Future Directions
There are several future directions for the research on 4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide. One of the future directions is to further investigate the mechanism of action of this compound. Understanding the mechanism of action of this compound can help to identify potential targets for drug development. Another future direction is to investigate the potential use of this compound in combination with other drugs. Studies have shown that combining this compound with other drugs can enhance its anticancer activity. Finally, future studies should focus on the development of novel formulations of this compound that can improve its bioavailability and reduce its toxicity.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound exhibits potent anticancer, anti-inflammatory, and antiviral activities, which makes it a valuable tool in various research studies. However, its potential toxicity makes it important to use appropriate safety measures when handling this compound. Further research on this compound is needed to fully understand its mechanism of action and to develop novel formulations that can improve its therapeutic potential.
Synthesis Methods
4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide can be synthesized through a multistep process that involves the reaction of 4-ethoxyaniline with 4-chlorobenzoyl chloride, followed by the addition of difluoromethoxyamine hydrochloride. The resulting intermediate is then subjected to amidation using sodium hydride and N,N-dimethylformamide to yield the final product, this compound.
Scientific Research Applications
4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide has been extensively studied for its potential therapeutic applications. One of the most promising applications of this compound is in the treatment of cancer. Studies have shown that this compound exhibits potent anticancer activity against various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy.
In addition to its anticancer properties, this compound has also been found to exhibit anti-inflammatory and antiviral activities. This compound has been shown to inhibit the production of inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. This compound has also been found to exhibit antiviral activity against the hepatitis C virus, which makes it a potential candidate for the treatment of viral infections.
Properties
IUPAC Name |
4-(difluoromethoxy)-N-(4-ethoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2NO3/c1-2-21-13-9-5-12(6-10-13)19-15(20)11-3-7-14(8-4-11)22-16(17)18/h3-10,16H,2H2,1H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMEPYCCOZIFXKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)OC(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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